Cas no 4827-59-2 (Glycyrrhetinyl stearate)

• Product Name: Glycyrrhetinyl stearate
• CAS No: 4827-59-2
• MF: C₄₈H₈₀O₅
• MW: 737.145815849304
• CID: 931874
• Update Time: 2023-08-02

Glycyrrhetinyl stearate Chemical and Physical Properties

Names and Identifiers

• Glycyrrhetinyl stearate
• R63V8Q8M4R
• 3-Stearoyloxy glycyrrhetinic acid
• 3-Stearoxyglycyrrhetinic acid
• Sgs
• Q27287838

• Inchi： 1S/C48H80O5/c1-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-40(50)53-39-26-27-46(6)38(43(39,2)3)25-28-48(8)41(46)37(49)33-35-36-34-45(5,42(51)52)30-29-44(36,4)31-32-47(35,48)7/h33,36,38-39,41H,9-32,34H2,1-8H3,(H,51,52)/t36-,38-,39-,41+,44+,45-,46-,47+,48+/m0/s1
• InChI Key： NZGKLLOWEPXNDG-SSCMEWPNSA-N
• SMILES： O(C(CCCCCCCCCCCCCCCCC)=O)[C@H]1CC[C@@]2(C)[C@@H](CC[C@@]3(C)[C@]4(C)CC[C@@]5(C)CC[C@@](C(=O)O)(C)C[C@H]5C4=CC([C@@H]32)=O)C1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 53
• Rotatable Bond Count: 19
• Complexity: 1330
• Topological Polar Surface Area: 80.7